Cas no 2413876-94-3 (tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413876-94-3
• MF: C₁₁H₁₉N₃O₂S₂
• MW: 289.417459726334
• CID: 5675422
• PubChem ID: 165770113
• Update Time: 2025-10-24

tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413876-94-3
• tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• EN300-26666280

• Inchi： 1S/C11H19N3O2S2/c1-10(2,3)14(7-12-13-8(17)18-7)9(15)16-11(4,5)6/h1-6H3,(H,13,17)
• InChI Key： GNVPNBHWWAEENB-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)C(C)(C)C)=S

Computed Properties

• Exact Mass: 289.09186920g/mol
• Monoisotopic Mass: 289.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Introduction to Tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413876-94-3)

Tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, with the chemical formula C₁₁H₁₇N₂O₂S, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound is characterized by its tert-butyl groups and the presence of a 5-sulfanyl-1,3,4-thiadiazole moiety, which contributes to its reactivity and potential biological activity. The CAS number 2413876-94-3 uniquely identifies this molecule in scientific literature and databases.

The tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate structure is notable for its ability to act as a versatile intermediate in organic synthesis. The carbamate functional group provides a site for further derivatization, making it a valuable building block for the development of more complex molecules. The 5-sulfanyl-1,3,4-thiadiazole ring is particularly interesting due to its presence in numerous bioactive compounds. This heterocyclic system has been extensively studied for its potential applications in medicinal chemistry, particularly in the design of antimicrobial and anti-inflammatory agents.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. The 5-sulfanyl-1,3,4-thiadiazole moiety is known to exhibit properties such as electron-deficient nature and ability to form stable complexes with metal ions. These characteristics make it an attractive component for designing drugs that target specific biological pathways. For instance, studies have shown that thiadiazole derivatives can inhibit enzymes involved in inflammation and infection processes.

The tert-butyl groups in the molecule contribute to its stability and solubility characteristics. These bulky groups can also influence the electronic properties of the molecule, making it more suitable for certain types of chemical reactions. The presence of two tert-butyl groups enhances the compound's steric hindrance, which can be beneficial in designing molecules that interact selectively with biological targets.

Recent research has explored the potential of tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate as a precursor for more complex pharmacophores. By modifying the carbamate group or the thiadiazole ring, chemists have been able to generate novel compounds with enhanced biological activity. For example, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders and cancer.

The synthesis of tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the desired structure. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product.

The biological activity of tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has been evaluated through various in vitro and in vivo assays. Initial studies have revealed that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. These findings have prompted further investigation into its potential therapeutic applications. Researchers are particularly interested in exploring its role in modulating inflammatory responses and preventing oxidative stress.

The structural features of tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate make it an excellent candidate for drug discovery efforts. Its ability to undergo further functionalization allows for the creation of a diverse library of derivatives with tailored properties. This flexibility is crucial in developing new drugs that can address unmet medical needs effectively.

In conclusion,Tert-butyl N-tert-butyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-y l)carbamate (CAS No. 2413876 - 94 - 3) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and potential biological activities position it as a valuable tool for researchers developing new therapeutic agents. As our understanding of its properties continues to grow,this compound holds promise for contributing to future medical breakthroughs.